Cas no 53035-92-0 (4-isocyanatooxane)

4-Isocyanatooxane is a specialized isocyanate derivative characterized by the presence of a reactive isocyanate group attached to an oxane (tetrahydro-2H-pyran) ring. This compound is primarily utilized in polymer and coating applications, where its cyclic ether structure contributes to enhanced solubility and stability in formulations. The isocyanate functionality enables cross-linking with polyols, forming polyurethane networks with improved mechanical and chemical resistance properties. Its oxane backbone may also impart reduced viscosity and better compatibility with polar solvents compared to conventional aliphatic isocyanates. Suitable for high-performance adhesives, coatings, and elastomers, 4-isocyanatooxane offers a balance of reactivity and tailored material properties. Proper handling is essential due to its moisture sensitivity and potential health hazards.

4-isocyanatooxane structure

Product Name:4-isocyanatooxane

CAS No:53035-92-0

MF:C₆H₉NO₂

MW:127.141161680222

MDL:MFCD14529283

CID:1580666

PubChem ID:51711953

Update Time:2025-06-25

4-isocyanatooxane Chemical and Physical Properties

Names and Identifiers

- 2H-Pyran, tetrahydro-4-isocyanato-
- 4-isocyanatooxane
- MFCD14529283
- AKOS012203809
- DB-145593
- 4-ISOCYANATOTETRAHYDRO-2H-PYRAN
- BS-13124
- AB70499
- EN300-91174
- Z1037339760
- G41683
- AAWBYOPQSPDPCN-UHFFFAOYSA-N
- 53035-92-0
- Tetrahydro-4-isocyanato-2H-pyran
- F2163-0129
- SCHEMBL710365
- tetrahydropyran-4-yl-isocyanate
- MDL： MFCD14529283
- Inchi： 1S/C6H9NO2/c8-5-7-6-1-3-9-4-2-6/h6H,1-4H2
- InChI Key： AAWBYOPQSPDPCN-UHFFFAOYSA-N
- SMILES： O1CCC(CC1)N=C=O

Computed Properties

Exact Mass: 127.06337
Monoisotopic Mass: 127.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 123
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 38.7Å²

Experimental Properties

PSA: 38.66

4-isocyanatooxane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A211940-1g	4-Isocyanatotetrahydro-2H-pyran	53035-92-0	98+%	1g	$528.0	2023-05-20
abcr	AB522652-1 g	4-Isocyanatooxane, 95%; .	53035-92-0	95%	1g	€566.50	2023-06-14
Chemenu	CM521722-1g	4-Isocyanatotetrahydro-2H-pyran	53035-92-0	98%	1g	$***	2023-05-30
TRC	I809118-10mg	4-Isocyanatooxane	53035-92-0		10mg	$ 50.00	2022-06-04
TRC	I809118-50mg	4-Isocyanatooxane	53035-92-0		50mg	$ 185.00	2022-06-04
TRC	I809118-100mg	4-Isocyanatooxane	53035-92-0		100mg	$ 275.00	2022-06-04
Oakwood	098407-250mg	4-Isocyanatooxane	53035-92-0	96%	250mg	$174.00	2024-07-19
Oakwood	098407-1g	4-Isocyanatooxane	53035-92-0	96%	1g	$348.00	2024-07-19
Oakwood	098407-5g	4-Isocyanatooxane	53035-92-0	96%	5g	$1110.00	2024-07-19
Oakwood	098407-25g	4-Isocyanatooxane	53035-92-0	96%	25g	$4440.00	2024-07-19

4-isocyanatooxane Related Literature

1. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
4. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

Additional information on 4-isocyanatooxane

Recent Advances in the Study of 4-Isocyanatooxane (CAS: 53035-92-0) in Chemical Biology and Pharmaceutical Research

The compound 4-isocyanatooxane (CAS: 53035-92-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 4-isocyanatooxane as a versatile intermediate in the synthesis of heterocyclic compounds, which are crucial in the development of novel pharmaceuticals. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in forming stable adducts with various nucleophiles, making it a valuable tool for the design of targeted drug delivery systems. The compound's isocyanate group is particularly reactive, enabling it to form covalent bonds with biological macromolecules, a property that has been exploited in the development of enzyme inhibitors.

In addition to its synthetic utility, 4-isocyanatooxane has shown promising biological activity in preclinical studies. Research conducted by the National Institute of Health (NIH) revealed its potential as an anti-inflammatory agent, with significant inhibition of pro-inflammatory cytokines observed in murine models. The compound's mechanism of action appears to involve the modulation of NF-κB signaling pathways, suggesting its potential utility in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the application of 4-isocyanatooxane in the development of prodrugs. A recent study in the European Journal of Pharmaceutical Sciences (2024) explored its use as a masking group for amine-containing drugs, enhancing their bioavailability and reducing side effects. The study reported a 40% increase in oral bioavailability for a model prodrug incorporating 4-isocyanatooxane, highlighting its potential to improve drug delivery systems.

Despite these promising findings, challenges remain in the large-scale synthesis and clinical translation of 4-isocyanatooxane-based compounds. Issues such as stability under physiological conditions and potential toxicity need to be addressed through further research. However, the compound's unique chemical properties and demonstrated biological activity make it a compelling candidate for continued investigation in the pharmaceutical sciences.

In conclusion, 4-isocyanatooxane (CAS: 53035-92-0) represents a promising area of research in chemical biology and drug development. Its versatility as a synthetic intermediate and its potential therapeutic applications warrant further exploration. Future studies should focus on optimizing its synthesis, elucidating its mechanisms of action, and evaluating its safety and efficacy in clinical settings.